Cas no 2229672-32-4 (3-(2-methyl-3-phenylprop-2-en-1-yl)piperidine)

• Product Name: 3-(2-methyl-3-phenylprop-2-en-1-yl)piperidine
• CAS No: 2229672-32-4
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 6456187
• PubChem ID: 165784317
• Update Time: 2025-06-08

3-(2-methyl-3-phenylprop-2-en-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-3-phenylprop-2-en-1-yl)piperidine
• EN300-1880215
• 2229672-32-4

• Inchi： 1S/C15H21N/c1-13(10-14-6-3-2-4-7-14)11-15-8-5-9-16-12-15/h2-4,6-7,10,15-16H,5,8-9,11-12H2,1H3/b13-10+
• InChI Key： QANXHHUJDREGRA-JLHYYAGUSA-N
• SMILES： N1CCCC(C/C(=C/C2C=CC=CC=2)/C)C1

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-methyl-3-phenylprop-2-en-1-yl)piperidine

Introduction to 3-(2-methyl-3-phenylprop-2-en-1-yl)piperidine (CAS No: 2229672-32-4)

3-(2-methyl-3-phenylprop-2-en-1-yl)piperidine, identified by the chemical compound code CAS No: 2229672-32-4, is a significant molecular entity that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and pharmacological potential. The structural framework of 3-(2-methyl-3-phenylprop-2-en-1-yl)piperidine incorporates a piperidine ring substituted with a 2-methyl-3-phenylprop-2-en-1-yl side chain, which contributes to its unique chemical properties and biological interactions.

The synthesis and characterization of 3-(2-methyl-3-phenylprop-2-en-1-yl)piperidine have been subjects of extensive investigation due to its potential applications in drug discovery. The presence of both aromatic and aliphatic moieties in its structure allows for multiple interaction points with biological targets, making it a promising candidate for developing novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how this compound interacts with enzymes and receptors, providing insights into its mechanism of action.

In the realm of medicinal chemistry, the exploration of piperidine derivatives has been particularly fruitful. Piperidines are known for their ability to modulate various biological pathways, including neurotransmitter systems, which makes them valuable in the development of drugs for neurological disorders. The specific substitution pattern in 3-(2-methyl-3-phenylprop-2-en-1-yl)piperidine enhances its binding affinity to certain proteins, making it a compelling scaffold for further derivatization. Researchers have been leveraging this compound as a building block to create more complex molecules with improved pharmacokinetic profiles.

Recent studies have highlighted the potential of 3-(2-methyl-3-phenylprop-2-en-1-yl)piperidine in addressing neurological and psychiatric conditions. Its structural features suggest that it may interact with serotonin receptors, which are implicated in mood regulation and cognitive functions. Preclinical trials have demonstrated promising results in animal models, indicating that this compound could exhibit anxiolytic and antidepressant effects. These findings align with the growing interest in targeting serotonin pathways as a strategy for treating mental health disorders.

The chemical synthesis of 3-(2-methyl-3-phenylprop-2-en-1-y)piperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. The use of palladium or nickel catalysts has enabled the formation of carbon-carbon bonds under mild conditions, reducing unwanted byproducts and improving overall reaction efficiency.

The analytical characterization of this compound has been performed using state-of-the-art spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure, confirming the presence of the intended functional groups and stereochemistry. High-resolution NMR spectroscopy has been particularly useful in determining the absolute configuration of the stereocenter in the side chain, which is critical for understanding its biological activity.

In conclusion, 3-(2-methyl - 3 - phenyl prop - 2 - en - 1 - yl)piperidine (CAS No: 2229672 - 32 - 4) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its role as a scaffold for drug development underscores the importance of piperidine derivatives in modern medicine. As research continues to uncover new therapeutic applications, compounds like this one will remain at the forefront of medicinal chemistry innovation.